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Compound Name:
N-(2-

bromoethyl)methanesulfonamide

Cat. No.: B1606708 Get Quote

Essential Safety and Handling Guide for N-(2-
bromoethyl)methanesulfonamide
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for handling N-(2-
bromoethyl)methanesulfonamide in a laboratory setting. These guidelines are compiled from

safety data for structurally related compounds and general best practices for laboratory safety.

Disclaimer: A specific Safety Data Sheet (SDS) for N-(2-bromoethyl)methanesulfonamide
was not located. The following recommendations are based on the known hazards of similar

chemical classes, including organobromides and methanesulfonamides. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

I. Personal Protective Equipment (PPE)
Given the reactive nature of the bromoethyl group and the general hazards associated with

sulfonamides, a comprehensive approach to personal protection is critical.[1][2][3][4][5] The

following PPE is mandatory when handling N-(2-bromoethyl)methanesulfonamide:

Eye and Face Protection: ANSI-approved safety glasses with side shields or chemical splash

goggles are required at all times.[6] A face shield should be worn in situations where

splashing is a significant risk.[5][7]
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Skin and Body Protection:

Gloves: Chemical-resistant gloves are required. Given that many surfaces can be

contaminated, it is crucial to wear gloves in all areas where the compound is present.[3]

Inspect gloves for any signs of degradation before use and practice proper glove removal

techniques to avoid skin contact.[8]

Lab Coat/Gown: A lab coat or gown, preferably one with long cuffs, should be worn to

protect the arms and body.[3]

Respiratory Protection: All handling of N-(2-bromoethyl)methanesulfonamide should be

conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.

[1][9] If there is a risk of aerosol generation and work outside a fume hood is unavoidable, a

NIOSH-approved respirator may be necessary.[2]

II. Operational Plan: Safe Handling Procedures
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

A. Engineering Controls:

Always handle N-(2-bromoethyl)methanesulfonamide in a well-ventilated laboratory.

A certified chemical fume hood is the primary engineering control to be used for all weighing,

transferring, and reaction setup involving this compound.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible in the

immediate work area.[7][10]

B. Handling:

Before starting any work, ensure all necessary PPE is donned correctly.

Transport the chemical in a sealed, clearly labeled, and shatter-resistant secondary

container.
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Conduct all manipulations of the solid compound or its solutions within a chemical fume

hood.[9]

Avoid the formation of dust and aerosols.[11]

After handling, thoroughly wash hands and any exposed skin with soap and water.[8]

Decontaminate all work surfaces at the end of the procedure.[6]

C. First Aid Measures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water

and remove any contaminated clothing.[9] Seek medical attention if irritation develops.

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, lifting the upper and lower eyelids.[6][7] Seek immediate medical attention.

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7][9]

If swallowed: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[7][11]

III. Disposal Plan
Proper disposal of N-(2-bromoethyl)methanesulfonamide and any associated contaminated

materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: All waste containing N-(2-bromoethyl)methanesulfonamide, including

excess reagent, reaction mixtures, and contaminated consumables (e.g., gloves, weigh

paper, pipette tips), must be collected in a designated, properly labeled hazardous waste

container.[6][9]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "N-(2-bromoethyl)methanesulfonamide".

Storage: Store the hazardous waste container in a designated satellite accumulation area,

away from incompatible materials.[8] The container must be kept closed except when adding
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waste.[6]

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department. Do not dispose of this chemical down the drain or in the regular trash.[6][8]

IV. Data Presentation
While a comprehensive SDS is not available, the following table summarizes some of the

known physical and chemical properties of N-(2-bromoethyl)methanesulfonamide.

Property Value Source

CAS Number 63132-74-1 [12]

Molecular Formula C3H8BrNO2S [12]

Molecular Weight 202.07 g/mol [12]

Melting Point 47-49 °C [12]

Boiling Point 263.1±42.0 °C (Predicted) [12]

Density 1.668±0.06 g/cm3 (Predicted) [12]

V. Experimental Workflow
The following diagram illustrates the standard workflow for safely handling N-(2-
bromoethyl)methanesulfonamide in a laboratory setting.
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Caption: Workflow for Safe Handling of N-(2-bromoethyl)methanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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